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Compound of Interest

Compound Name: 2-Amino-5-cyanopyridine

Cat. No.: B188168

Technical Guide: Physicochemical Properties of
2-Amino-5-cyanopyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-Amino-
5-cyanopyridine, a key intermediate in the synthesis of pharmaceuticals.[1][2] The document
outlines its appearance and melting point, supported by generalized experimental protocols for

their determination. A conceptual workflow illustrates its application in the drug discovery
process.

Core Physical Properties

2-Amino-5-cyanopyridine is a solid organic compound at room temperature. Its key physical
characteristics are summarized in the table below.

Property Value

White to light yellow or brown crystalline
Appearance

powder.
Melting Point 158 - 165 °C
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Experimental Protocols

While specific experimental documentation for the determination of 2-Amino-5-
cyanopyridine's physical properties is not publicly available, the following are detailed,
standard methodologies for ascertaining the melting point and appearance of a crystalline
solid.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity and is determined as the
temperature range over which the solid transitions to a liquid.

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer

Procedure:

Sample Preparation: A small amount of the crystalline 2-Amino-5-cyanopyridine is finely
ground using a mortar and pestle.[3]

e Capillary Loading: The open end of a capillary tube is pressed into the powdered sample
until a small amount of the solid is packed into the closed end, typically to a height of 2-3
mm.[3][4]

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus, adjacent to a calibrated thermometer.[5]

e Heating: The sample is heated at a steady and slow rate, approximately 1-2 °C per minute,
as the temperature approaches the expected melting point.[4][5]
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e Observation and Recording: The temperature at which the first droplet of liquid is observed is
recorded as the beginning of the melting range. The temperature at which the last crystal
melts is recorded as the end of the melting range.[3][5] A sharp melting range (typically 0.5-
1.0°C) is indicative of a pure compound.[5]

Assessment of Appearance

The appearance of a chemical compound is a fundamental physical property that is determined
through visual inspection.

Apparatus:

e Spatula

» White viewing surface (e.g., a watch glass or ceramic tile)
o Adequate lighting source

Procedure:

o Sample Preparation: A small, representative sample of 2-Amino-5-cyanopyridine is
transferred onto a clean, white viewing surface using a spatula.

 Visual Inspection: The sample is observed under good lighting conditions. The color, form
(e.q., crystalline, powder), and any other notable characteristics are recorded.[6] This initial
visual assessment can provide a preliminary judgment of the material's purity.[7]

Application in Drug Discovery Workflow

2-Amino-5-cyanopyridine serves as a vital building block in the synthesis of more complex
molecules with potential therapeutic applications, particularly in the development of anti-
inflammatory and anti-cancer agents.[1] The following diagram illustrates a conceptual
workflow where this compound is utilized in a drug discovery pipeline.
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Conceptual workflow of drug discovery using 2-Amino-5-cyanopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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